Cas no 2034620-43-2 (2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide)

• Product Name: 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide
• CAS No: 2034620-43-2
• MF: C₁₄H₁₂N₄O
• MW: 252.2713
• CID: 5354567
• Update Time: 2025-06-13

2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzamide
• 2-methyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide

• Inchi： 1S/C14H12N4O/c1-10-4-2-3-5-12(10)14(19)17-11-8-15-13-6-7-16-18(13)9-11/h2-9H,1H3,(H,17,19)
• InChI Key： JDGKJORFPQFGCG-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.5
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide

Comprehensive Analysis of 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 2034620-43-2): Properties, Applications, and Research Insights

2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 2034620-43-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyrazolo[1,5-a]pyrimidine core, a privileged scaffold known for its bioactivity, coupled with a 2-methylbenzamide moiety. This combination enhances its potential as a key intermediate in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyrimidine derivatives, driven by their versatility in modulating biological targets. Researchers are actively exploring CAS 2034620-43-2 for its role in addressing unmet medical needs, such as cancer therapeutics and metabolic disorders. Its structural similarity to purine bases also makes it a candidate for nucleotide mimicry, a strategy widely employed in antiviral drug design.

From a synthetic chemistry perspective, the compound's benzamide group offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the current trend of fragment-based drug discovery (FBDD), where small molecules like 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide serve as building blocks for optimized lead compounds. Computational studies, including molecular docking and QSAR modeling, further validate its potential interactions with therapeutic targets.

In agrochemical applications, pyrazolo[1,5-a]pyrimidine-based compounds are investigated for their herbicidal and fungicidal properties. The methylbenzamide substitution in CAS 2034620-43-2 may contribute to improved bioavailability and environmental stability, addressing the industry's demand for sustainable crop protection solutions.

The compound's physicochemical properties, such as logP and hydrogen bond acceptors/donors, are critical for its ADME (Absorption, Distribution, Metabolism, Excretion) profile. These parameters are frequently searched by medicinal chemists optimizing drug-like molecules. Additionally, its synthetic route—often involving palladium-catalyzed cross-coupling or cyclization reactions—reflects the broader shift toward green chemistry principles in organic synthesis.

As the scientific community focuses on personalized medicine and targeted therapies, 2-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide exemplifies how tailored heterocycles can bridge the gap between bench research and clinical applications. Ongoing investigations into its mechanism of action and structure-activity relationships (SAR) continue to expand its relevance in life sciences.